Cas no 2138424-88-9 (4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide)

• Product Name: 4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide
• CAS No: 2138424-88-9
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 6385658
• PubChem ID: 165458694
• Update Time: 2025-06-08

4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 2138424-88-9
• 4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide
• EN300-739188

• Inchi： 1S/C10H17N3OS/c1-8(2)13-15(14,12-3)10-6-4-9(11)5-7-10/h4-8H,11H2,1-3H3,(H,12,13,14)
• InChI Key： XQWCIGAAHIFNKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC)(=NC(C)C)=O

Computed Properties

• Exact Mass: 227.10923335g/mol
• Monoisotopic Mass: 227.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.9Ų

Additional information on 4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide

Comprehensive Overview of 4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138424-88-9)

4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138424-88-9) is a specialized sulfonoimidamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound belongs to the class of sulfonamide analogs, which are widely studied for their bioactive properties. The presence of both amino and methyl functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfonoimidamide-based compounds has surged, driven by their utility in drug discovery and material science. Researchers have explored the role of CAS No. 2138424-88-9 in modulating enzyme activity and its potential as a building block for novel therapeutics. Its propan-2-yl substituent contributes to improved lipophilicity, a critical factor in bioavailability optimization—a hot topic in modern pharmacokinetics discussions.

The compound’s benzene-sulfonoimidamide core aligns with current trends in fragment-based drug design, a strategy frequently searched in AI-driven drug development platforms. Its structural features enable interactions with biological targets such as kinases and G-protein-coupled receptors, which are central to many precision medicine initiatives. This relevance to targeted therapies positions it as a compound of interest in oncology and metabolic disorder research.

From a synthetic perspective, 4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide exemplifies advancements in green chemistry. Its synthesis often involves catalytic amination and sulfonylation techniques, which minimize waste—a priority for environmentally conscious researchers. These methods resonate with the growing emphasis on sustainable chemical processes, a frequently queried topic in academic and industrial forums.

Analytical characterization of CAS No. 2138424-88-9 typically employs HPLC-MS and NMR spectroscopy, techniques widely discussed in quality control circles. The compound’s stability under various pH conditions has also been investigated, addressing common queries about storage conditions for sensitive intermediates. Such data is crucial for scaling up production, a key concern for contract manufacturing organizations (CMOs).

In agrochemical applications, derivatives of sulfonoimidamides like this compound are explored for their pest resistance properties, aligning with global interest in crop protection solutions. Its potential role in plant systemic acquired resistance (SAR) mechanisms has been hypothesized, linking it to sustainable agriculture trends—a major search theme in agritech databases.

Regulatory aspects of 2138424-88-9 adhere to standard REACH and ICH guidelines, ensuring compliance with international safety protocols. This compliance is critical given the increasing scrutiny on chemical safety assessments, a topic dominating regulatory science discussions. The compound’s patent landscape is another area of interest, with several filings related to its synthetic routes and applications.

Future research directions for 4-amino-N-methyl-N-(propan-2-yl)benzene-1-sulfonoimidamide may focus on its structure-activity relationships (SAR) and computational modeling to predict new derivatives. These approaches align with the rise of AI-aided molecular design, a rapidly growing field in cheminformatics. As the scientific community continues to prioritize high-throughput screening and lead optimization, this compound’s versatility ensures its enduring relevance.